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Compound of Interest

4-(6-Bromopyridin-2-
Compound Name:
yl)benzaldehyde

cat. No.: B1313671

CAS Number: 588727-65-5

This technical guide provides a comprehensive overview of 4-(6-bromopyridin-2-
yl)benzaldehyde, a key building block in contemporary drug discovery and materials science.
The document is intended for researchers, scientists, and professionals in drug development,
offering detailed information on its chemical properties, synthesis, and applications.

Core Properties and Data

4-(6-Bromopyridin-2-yl)benzaldehyde is a bifunctional organic compound featuring a
bromopyridine moiety and a benzaldehyde group. This unique structure makes it a valuable
intermediate in the synthesis of complex molecular architectures, particularly in the
development of targeted therapeutics.
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Property Value Reference
CAS Number 588727-65-5 [11[2][3][4]
Molecular Formula C12HsBrNO [1112][31[4]
Molecular Weight 262.1 g/mol [1]

Purity >95% - 98% [2][3]
Appearance White to off-white solid

Room temperature, sealed
Storage under inert gas (Nitrogen or [1112]
Argon) at 2-8°C

Synthesis and Experimental Protocols

The primary synthetic route for 4-(6-bromopyridin-2-yl)benzaldehyde is the Suzuki-Miyaura
cross-coupling reaction.[5][6] This palladium-catalyzed reaction forms a carbon-carbon bond
between an organoboron compound and an organohalide.[5]

General Suzuki-Miyaura Coupling Protocol

This protocol outlines a general procedure for the synthesis of 2-arylpyridines, which can be
adapted for the synthesis of 4-(6-bromopyridin-2-yl)benzaldehyde.

Reactants:

2-Bromopyridine derivative (e.g., 2,6-dibromopyridine)

Arylboronic acid or ester (e.g., 4-formylphenylboronic acid)

Palladium catalyst (e.g., Pd(dppf)Clz, Pdz(dba)s)[7]

Base (e.g., Cs2C0s3, K2CO3, K3sPOa4, NasPOa4)[7]

Solvent (e.g., 1,4-Dioxane, Toluene, THF, DMF)[5][7]

Experimental Setup:
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e To a pressure flask or Schlenk tube equipped with a stir bar, add the 2-bromopyridine
derivative, the arylboronic acid or ester, and the base under an argon atmosphere.[8]

e Add the anhydrous solvent and water (if applicable) and sparge the mixture with argon for
10-15 minutes.[8]

e Add the palladium catalyst to the mixture and continue to sparge with argon for an additional
10 minutes.[8]

o Seal the vessel and heat the reaction mixture to the desired temperature (typically 80-110°C)
overnight or until completion, as monitored by an appropriate analytical technique (e.g., GC,
TLC, LC-MS).[7][8]

Purification:

Upon completion, the reaction mixture is cooled to room temperature. The crude product can
be purified using standard techniques such as column chromatography on silica gel.

Logical Workflow for Suzuki-Miyaura Coupling
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Reaction Preparation
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Caption: General workflow for the synthesis of 4-(6-Bromopyridin-2-yl)benzaldehyde via
Suzuki-Miyaura coupling.

Applications in Drug Discovery and Materials
Science

4-(6-Bromopyridin-2-yl)benzaldehyde is a versatile building block with significant applications
in medicinal chemistry and materials science.

Targeted Protein Degradation (TPD)

A primary application of this compound is in the synthesis of Proteolysis Targeting Chimeras
(PROTACS).[1] PROTACS are heterobifunctional molecules that induce the degradation of
specific target proteins by hijacking the cell's ubiquitin-proteasome system.[9][10]

The 4-(6-bromopyridin-2-yl)benzaldehyde scaffold can be incorporated into PROTACSs that
target a variety of proteins implicated in diseases such as cancer and neurodegenerative
disorders.[11][12] The aldehyde functionality provides a convenient handle for further chemical
modification and linker attachment, while the bromopyridine moiety can be a key interacting
group with the target protein or can be further functionalized.

PROTAC Mechanism of Action

Cellular Environment
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Caption: Simplified signaling pathway of PROTAC-mediated targeted protein degradation.

Other Medicinal Chemistry Applications

The benzaldehyde scaffold is a common feature in molecules with biological activity. For
instance, derivatives of benzaldehyde have been explored as inhibitors of enzymes like
aldehyde dehydrogenases (ALDH), which are overexpressed in certain cancers.

Materials Science

The conjugated Tt-system of 4-(6-bromopyridin-2-yl)benzaldehyde makes it a candidate for
use in the development of organic electronic materials. Such compounds can be incorporated
into polymers or small molecules for applications in organic light-emitting diodes (OLEDs) and
organic semiconductors.

Safety and Handling

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat, should be worn when handling 4-(6-bromopyridin-2-yl)benzaldehyde. It should be
handled in a well-ventilated area or a fume hood. For detailed safety information, refer to the
material safety data sheet (MSDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: 4-(6-Bromopyridin-2-
yl)benzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1313671#4-6-bromopyridin-2-yl-benzaldehyde-cas-
number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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